Cas no 2763741-00-8 ((3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione)

• Product Name: (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione
• CAS No: 2763741-00-8
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 6347678
• PubChem ID: 131950760
• Update Time: 2025-06-07

(3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione
• 2763741-00-8
• EN300-27147685
• (3S,6R)-3-benzyl-6-[(1S)-1-hydroxyethyl]piperazine-2,5-dione

• Inchi： 1S/C13H16N2O3/c1-8(16)11-13(18)14-10(12(17)15-11)7-9-5-3-2-4-6-9/h2-6,8,10-11,16H,7H2,1H3,(H,14,18)(H,15,17)/t8-,10-,11+/m0/s1
• InChI Key： FGAJABUCBXJDBF-INTQDDNPSA-N
• SMILES： O[C@@H](C)[C@@H]1C(N[C@H](C(N1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione

Introduction to (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione (CAS No. 2763741-00-8)

(3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione (CAS No. 2763741-00-8) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazines, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory properties, and antiviral effects.

The chemical structure of (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione is characterized by a piperazine ring with specific substituents at the 3 and 6 positions. The benzyl group at the 3-position and the (1S)-1-hydroxyethyl group at the 6-position contribute to its chirality and enhance its biological activity. The presence of these functional groups also influences the compound's solubility, stability, and pharmacokinetic properties.

Recent research has focused on the potential therapeutic applications of (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione has been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action is thought to involve the modulation of viral entry and replication processes within host cells.

The pharmacokinetic profile of (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione has also been studied in detail. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for both oral and parenteral administration. These properties are crucial for its potential use in clinical settings.

One of the key challenges in the development of new therapeutic agents is ensuring their safety and efficacy. Preclinical studies have shown that (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione exhibits low toxicity in animal models. However, further research is needed to fully understand its safety profile in humans. Ongoing clinical trials are currently evaluating its safety and efficacy in various disease models.

The synthesis of (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione has been optimized to improve yield and purity. Several synthetic routes have been developed, including enantioselective synthesis methods that ensure the production of the desired enantiomer. These advancements in synthetic chemistry have facilitated large-scale production for preclinical and clinical studies.

In conclusion, (3S,6R)-3-benzyl-6-(1S)-1-hydroxyethylpiperazine-2,5-dione (CAS No. 2763741-00-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.